3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride

• IUPAC Name: 3-(1-methylbenzimidazol-2-yl)aniline;dihydrochloride
• InChI: InChI=1S/C14H13N3.2ClH/c1-17-13-8-3-2-7-12(13)16-14(17)10-5-4-6-11(15)9-10;;/h2-9H,15H2,1H3;2*1H
• InChI Key: QAILOXBOVFRWBX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=CC(=CC=C3)N.Cl.Cl
• Molecular Formula: C14H15Cl2N3
• Molecular Weight: 296.2 g/mol

Description

3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride, also known as MBIA, is a chemical compound that has been widely used in scientific research due to its unique properties. MBIA has been found to have potential applications in various fields such as medicine, biology, and chemistry.

Mechanism of Action

The mechanism of action of 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has been found to inhibit the activity of certain kinases, which play a role in cell signaling and growth. In addition, 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has been found to inhibit the activity of certain proteins involved in the formation of amyloid plaques, which are associated with Alzheimer's disease.
Biochemical and Physiological Effects:
3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has been found to have various biochemical and physiological effects. In vitro studies have shown that 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride inhibits the growth of cancer cells and induces apoptosis, or programmed cell death. 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has also been found to reduce the formation of amyloid plaques in the brain, which are associated with Alzheimer's disease. In addition, 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has several advantages for lab experiments, including its high purity and stability. 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride is also readily available and relatively inexpensive. However, there are also limitations to the use of 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride in lab experiments. 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has limited solubility in water, which can make it difficult to work with in certain experiments. In addition, 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has been found to have potential toxicity, which must be taken into account when working with this compound.

Future Directions

There are several future directions for the study of 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride. One area of research is the development of new cancer therapies based on the anticancer properties of 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride. Another area of research is the study of 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride's potential role in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In addition, further research is needed to fully understand the mechanism of action of 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride and its potential applications in other scientific research fields.

Synthesis Methods

The synthesis of 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride involves the reaction of 2-aminobenzimidazole with 4-methylbenzaldehyde in the presence of a catalyst such as acetic acid. The resulting product is then treated with hydrochloric acid to obtain the dihydrochloride salt of 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride. This synthesis method has been found to be efficient and yields high purity 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride.

Scientific Research Applications

3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has been extensively studied for its potential applications in various scientific research fields. In medicine, 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has been found to have anticancer properties and has been used in the development of new cancer therapies. In addition, 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has been used in the study of neurological disorders such as Alzheimer's disease and Parkinson's disease. 3-(1-Methylbenzimidazol-2-yl)aniline;dihydrochloride has also been used in the study of enzyme kinetics and protein-protein interactions.